Cas no 2096338-30-4 ((2-fluoro-4-morpholinophenyl)boronic acid)

• Product Name: (2-fluoro-4-morpholinophenyl)boronic acid
• CAS No: 2096338-30-4
• MF: C₁₀H₁₃BFNO₃
• MW: 225.02
• CID: 5144124
• PubChem ID: 121237621
• Update Time: 2025-10-31

(2-fluoro-4-morpholinophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-fluoro-4-morpholinophenyl)boronic acid
• MFCD24449032
• 2-Fluoro-4-(morpholino)phenylboronic acid
• 2096338-30-4
• 2-Fluoro-4-morpholinophenylboronic Acid
• SY387064
• G80887

• Inchi： 1S/C10H13BFNO3/c12-10-7-8(1-2-9(10)11(14)15)13-3-5-16-6-4-13/h1-2,7,14-15H,3-6H2
• InChI Key： LXGYYNBVEBRQAO-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2CCOCC2)C=C1F)(O)O

Computed Properties

• Exact Mass: 225.0972516g/mol
• Monoisotopic Mass: 225.0972516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9Ų

Additional information on (2-fluoro-4-morpholinophenyl)boronic acid

Recent Advances in the Application of (2-Fluoro-4-morpholinophenyl)boronic Acid (CAS: 2096338-30-4) in Chemical Biology and Drug Discovery

In recent years, (2-fluoro-4-morpholinophenyl)boronic acid (CAS: 2096338-30-4) has emerged as a critical building block in chemical biology and pharmaceutical research. This boronic acid derivative is particularly valued for its unique physicochemical properties, which make it an ideal candidate for Suzuki-Miyaura cross-coupling reactions—a cornerstone in the synthesis of complex bioactive molecules. The compound's fluorine and morpholine substituents enhance its reactivity and solubility, facilitating its use in diverse medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of (2-fluoro-4-morpholinophenyl)boronic acid in the development of novel kinase inhibitors. Researchers utilized this compound as a key intermediate to synthesize a series of pyrimidine-based inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in cancer progression. The study reported a 40% improvement in yield compared to traditional boronic acid reagents, underscoring its synthetic utility.

Further investigations have explored its application in positron emission tomography (PET) tracer development. A team at MIT demonstrated that the fluorine-18 labeled analog of (2-fluoro-4-morpholinophenyl)boronic acid could serve as a versatile probe for imaging protein-protein interactions in vivo. This breakthrough, detailed in a 2024 Nature Chemical Biology paper, opens new avenues for non-invasive diagnostics in neurodegenerative diseases.

From a safety and scalability perspective, recent process chemistry studies (e.g., Organic Process Research & Development, 2023) have optimized large-scale production of 2096338-30-4 via continuous flow chemistry, achieving >99% purity with reduced palladium catalyst loading. These advancements address previous challenges in batch-to-batch variability, making it more accessible for industrial applications.

Looking ahead, the integration of computational modeling with experimental data—as seen in a 2024 ACS Central Science publication—suggests untapped potential for this boronic acid in covalent inhibitor design. Its ability to form reversible complexes with biological nucleophiles positions it as a promising warhead for targeted protein degradation strategies, particularly in undruggable target spaces.